Cas no 53445-05-9 (1,2-Cyclohexanedicarboxylic acid, 3-oxo-, diethyl ester)

1,2-Cyclohexanedicarboxylic acid, 3-oxo-, diethyl ester structure
53445-05-9 structure
Product Name:1,2-Cyclohexanedicarboxylic acid, 3-oxo-, diethyl ester
CAS No:53445-05-9
MF:C12H18O5
MW:242.268324375153
CID:357229
PubChem ID:12842443
Update Time:2025-04-19

1,2-Cyclohexanedicarboxylic acid, 3-oxo-, diethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1,2-Cyclohexanedicarboxylic acid, 3-oxo-, diethyl ester
    • diethyl 3-oxocyclohexane-1,2-dicarboxylate
    • DTXSID40511266
    • SCHEMBL2006803
    • 53445-05-9
    • Inchi: 1S/C12H18O5/c1-3-16-11(14)8-6-5-7-9(13)10(8)12(15)17-4-2/h8,10H,3-7H2,1-2H3
    • InChI Key: JZQNQCRNIJRGTL-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1CCCC(C1C(=O)OCC)=O)=O

Computed Properties

  • Exact Mass: 242.11544
  • Monoisotopic Mass: 242.11542367g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 310
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 69.7Ų

Experimental Properties

  • PSA: 69.67

1,2-Cyclohexanedicarboxylic acid, 3-oxo-, diethyl ester Related Literature

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